Cerium(III) chloride hydrate

Specification

• CAS No.: 19423-76-8
• Molecular Formula: CeCl3H2O
• Molecular Weight: 264.49 g/mol
• IUPAC Name: cerium(3+);trichloride;hydrate
• Standard InChI: InChI=1S/Ce.3ClH.H2O/h;3*1H;1H2/q+3;;;;/p-3
• Standard InChI Key: SMKFCFKIYPLYNY-UHFFFAOYSA-K
• SMILES: O.Cl[Ce](Cl)Cl
• Canonical SMILES: O.[Cl-].[Cl-].[Cl-].[Ce+3]

Introduction

Chemical and Physical Properties

Physical Characteristics

Cerium(III) chloride hydrate displays several distinctive physical properties that influence its applications and handling requirements. The anhydrous form melts at approximately 848°C and boils at 1727°C, though these values differ significantly for the hydrated variants. The compound has a density of approximately 3.97 g/cm³ in its anhydrous state.

The hydrated forms appear as white to pale gray crystalline aggregates with varying degrees of hygroscopicity depending on their water content. These hydrates exhibit excellent solubility in polar solvents, forming clear solutions that facilitate their use in solution-based chemistry applications.

Chemical Composition

The chemical composition of cerium(III) chloride hydrate varies according to its degree of hydration. For the trihydrate form (CeCl₃·3H₂O), the elemental analysis reveals the following composition:

Element	Percentage (%)
Ce	46.62
Cl	35.39
H	2.01
O	15.97

The formula weight of cerium trichloride trihydrate is 300.52 g/mol, with cerium maintaining a consistent oxidation state of +3 across all hydrated forms. This composition data is crucial for analytical verification and quality control in research and industrial applications.

Structural Features

In solution, cerium(III) chloride hydrate dissociates to form cerium(III) cations and chloride anions, with the hydrated cerium ions exhibiting coordination chemistry typical of lanthanide elements. This behavior underpins many of the compound's applications in catalysis and organic synthesis, where coordination interactions with reactants play a crucial role in reaction mechanisms.

Preparation Methods

Synthesis Routes

Several approaches exist for synthesizing cerium(III) chloride hydrate, with the choice of method typically depending on the required purity and intended application. The most straightforward approach involves the reaction of cerium oxide or cerium carbonate with hydrochloric acid, followed by crystallization to obtain the hydrated salt.

Alternatively, direct reaction of cerium metal with hydrogen chloride gas can produce cerium(III) chloride, which readily forms hydrates upon exposure to water or crystallization from aqueous solutions. These synthesis routes yield high-purity material suitable for most laboratory and industrial applications.

Preparation of Anhydrous Form

The conversion of cerium(III) chloride hydrate to its anhydrous form requires specialized techniques to prevent hydrolysis, which can lead to the formation of cerium oxychloride as an unwanted byproduct. Several effective methods have been established:

• Gradual heating of the heptahydrate to 140°C under vacuum over many hours, which produces a useful anhydrous form that may contain small amounts of cerium oxychloride but remains suitable for organolithium and Grignard reactions.

• Dehydration through heating to 400°C with 4-6 equivalents of ammonium chloride under high vacuum, resulting in pure anhydrous cerium(III) chloride.

• Treatment with excess thionyl chloride for three hours, which effectively removes water while minimizing hydrolysis.

Following dehydration, the anhydrous material typically undergoes purification through high-temperature sublimation under vacuum to ensure maximum purity for sensitive applications. For specialized organic synthesis applications, Soxhlet extraction with tetrahydrofuran (THF) yields a THF-coordinated form with the approximate composition CeCl₃(THF)₁.₀₄.

Applications in Research and Industry

Organic Synthesis

Cerium(III) chloride hydrate has established itself as an invaluable reagent in organic synthesis, particularly in selective transformations of complex molecules. One of its most notable applications is in the Luche reduction, where CeCl₃·7H₂O works synergistically with sodium borohydride to selectively reduce α,β-unsaturated carbonyl compounds to allylic alcohols.

Additionally, cerium(III) chloride serves as a selective deprotecting agent for methoxyethoxymethyl (MEM) protecting groups in the presence of other acetal protecting groups such as tetrahydropyranyl (THP) ethers. This selective deprotection capability provides synthetic chemists with powerful tools for the sequential manipulation of functional groups in complex molecule synthesis.

Catalysis Applications

As a Lewis acid, cerium(III) chloride functions as an effective catalyst in various organic transformations. Its catalytic applications include Friedel-Crafts alkylation and acylation reactions, where it promotes carbon-carbon bond formation under milder conditions than traditional aluminum-based Lewis acids.

The compound also facilitates polymerization processes, particularly for olefins, where it can serve as an initiator or co-catalyst. Its ability to coordinate with carbonyl compounds while moderating the reactivity of organometallic reagents makes it particularly valuable in stereoselective carbon-carbon bond-forming reactions.

Materials Science

In materials science, cerium(III) chloride hydrate contributes to the development of advanced ceramics and glass compositions with enhanced thermal stability and optical properties. When incorporated into ceramic formulations, cerium compounds can modify sintering behavior, microstructure development, and thermal expansion characteristics.

The compound also serves as a precursor for the preparation of cerium oxide nanoparticles and other cerium-based materials with applications in catalysis, fuel cells, and electronic devices. These materials exhibit unique properties attributable to the cerium ion's ability to cycle between the +3 and +4 oxidation states, making them effective in oxidation catalysis and oxygen storage applications.

Electronic Applications

Cerium(III) chloride hydrate finds application in the electronics industry as a precursor for phosphors used in LED lighting and display technologies. Cerium-doped materials exhibit efficient luminescence with tunable emission characteristics, contributing to enhanced brightness and color quality in lighting and display applications.

In semiconductor processing, cerium compounds can function as dopants or components in thin-film deposition, influencing the electronic and optical properties of the resulting materials. The precise control of cerium incorporation into these electronic materials is essential for achieving desired performance characteristics in the final devices.

Environmental Applications

Recent research has explored the use of cerium(III) chloride hydrate in environmental remediation, particularly for the removal of heavy metals and other pollutants from wastewater. The compound's ability to form stable complexes with various metal ions facilitates their sequestration and subsequent removal from aqueous systems.

In environmental catalysis, cerium-based materials derived from cerium(III) chloride can promote the degradation of persistent organic pollutants through oxidative pathways. These applications align with growing interest in sustainable approaches to environmental protection and remediation using rare earth element chemistry.